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Introduction
AP1867-2-(carboxymethoxy) is a synthetic, cell-permeable molecule that serves as a crucial

component in the construction of heterobifunctional degraders, specifically within the

degradation tag (dTAG) system. It is a derivative of AP1867, a ligand designed to selectively

bind to a mutated form of the FKBP12 protein, FKBP12F36V. The primary application of

AP1867-2-(carboxymethoxy) is as a building block for creating dTAG molecules, which are

powerful chemical tools for inducing rapid and specific degradation of target proteins in vitro

and in vivo.[1][2][3][4][5]

The dTAG system offers a versatile method for target validation and studying protein function

by hijacking the cell's natural protein disposal machinery.[1][5] This is achieved by tagging a

protein of interest with the FKBP12F36V mutant protein. A dTAG molecule, synthesized using

AP1867-2-(carboxymethoxy), then acts as a bridge, bringing the tagged protein into proximity

with an E3 ubiquitin ligase, such as Cereblon (CRBN) or von Hippel-Lindau (VHL).[1][6] This

induced proximity leads to the ubiquitination of the target protein and its subsequent

degradation by the proteasome.[4][7] The degradation is rapid, often occurring within an hour,

and can be reversed by washing out the dTAG molecule.[1]

These application notes provide a comprehensive overview of the use of AP1867-2-
(carboxymethoxy) in the context of the dTAG system, including detailed protocols for its

application in targeted protein degradation studies.
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Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of the dTAG system and a typical

experimental workflow for its implementation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.chemicalprobes.org/info/dtag
https://media.addgene.org/data/plasmids/91/91792/91792-attachment_UIv6RjouyMdf.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6295913/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6295913/
https://blog.addgene.org/dtag-youre-it
https://www.bocsci.com/resources/dtag-protein-degradation-definition-mechanisms-and-advantages.html
https://www.biorxiv.org/content/10.1101/2020.03.13.980946v1.full-text
https://resources.bio-techne.com/bio-techne-assets/images/posters/validating-targets-for-tpd-with-dtag-2022.pdf
https://www.benchchem.com/product/b1436425#cell-permeable-ap1867-2-carboxymethoxy-applications
https://www.benchchem.com/product/b1436425#cell-permeable-ap1867-2-carboxymethoxy-applications
https://www.benchchem.com/product/b1436425#cell-permeable-ap1867-2-carboxymethoxy-applications
https://www.benchchem.com/product/b1436425#cell-permeable-ap1867-2-carboxymethoxy-applications
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1436425?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1436425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

